Cas no 12045-27-1 (VANADIUM BORIDE)

• Product Name: VANADIUM BORIDE
• CAS No: 12045-27-1
• MF: BV
• MW: 61.7525014877319
• CID: 86610
• PubChem ID: 82883
• Update Time: 2025-10-30

VANADIUM BORIDE Chemical and Physical Properties

Names and Identifiers

• VANADIUM BORIDE
• vanadiumboride(vb)
• VANADIUM DIBORIDE
• VANADIUM BORIDE POWDER
• boranylidynevanadium
• MFCD00049697
• 12007-37-3
• 12045-27-1
• Vanadium boride (VB)
• DTXSID801014266
• EINECS 235-753-6
• 12653-88-2
• vanadioborane
• DTXCID501436861

• Inchi： 1S/B.V
• InChI Key： AUVPWTYQZMLSKY-UHFFFAOYSA-N
• SMILES： [V]#B

Computed Properties

• Exact Mass: 222.99600
• Monoisotopic Mass: 61.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 5.1 g/mL at 25 °C(lit.)
• Melting Point: 2250°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: -5.91950

VANADIUM BORIDE Security Information

• Hazardous Material transportation number：UN3285
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts

Additional information on VANADIUM BORIDE

Vanadium Boride (CAS No. 12045-27-1): An Overview of Properties, Applications, and Recent Research Advances

Vanadium boride (CAS No. 12045-27-1) is a compound that has garnered significant attention in the fields of materials science and chemistry due to its unique properties and potential applications. This compound, composed of vanadium and boron, exhibits remarkable mechanical strength, high thermal stability, and excellent electrical conductivity. These characteristics make it a promising material for various advanced technological applications.

The structure of vanadium boride is characterized by a complex crystal lattice that contributes to its exceptional physical properties. The compound typically exists in two main forms: VB (vanadium monoboride) and VB₂ (vanadium diboride). Both forms have been extensively studied for their distinct properties and potential uses. VB is known for its high hardness and wear resistance, while VB₂ is notable for its superior electrical conductivity and superconducting properties.

In recent years, research on vanadium boride has focused on enhancing its performance through various synthesis methods and doping techniques. For instance, a study published in the Journal of Materials Chemistry A in 2021 explored the synthesis of nanostructured vanadium boride using a sol-gel method. The researchers found that the nanostructured form exhibited enhanced mechanical properties and improved catalytic activity compared to bulk materials. This finding opens up new possibilities for the use of vanadium boride in catalysis and energy storage applications.

Another significant area of research involves the superconducting properties of vanadium boride. A study published in Physical Review B in 2020 investigated the superconducting behavior of VB₂. The researchers discovered that VB₂ exhibits superconductivity at relatively high temperatures, making it a promising candidate for use in high-temperature superconducting devices. This property could revolutionize the field of superconductivity by enabling the development of more efficient and cost-effective superconducting materials.

The mechanical properties of vanadium boride are also a subject of extensive research. A study published in Metallic Materials Transactions A in 2019 examined the hardness and wear resistance of VB coatings deposited on various substrates using physical vapor deposition (PVD) techniques. The results showed that VB coatings exhibited excellent hardness and wear resistance, making them suitable for use in cutting tools, wear-resistant components, and other high-performance applications.

In addition to its mechanical and superconducting properties, vanadium boride has shown promise in catalytic applications. A study published in Catalysis Today in 2018 investigated the catalytic activity of vanadium boride for hydrogen evolution reactions (HER). The researchers found that vanadium boride catalysts exhibited high activity and stability under acidic conditions, making them a viable alternative to traditional platinum-based catalysts. This finding could have significant implications for the development of more sustainable and cost-effective hydrogen production technologies.

The thermal stability of vanadium boride is another critical property that has been extensively studied. A study published in Ceramics International in 2017 examined the thermal stability of VB₂ under high-temperature conditions. The results showed that VB₂ retained its structural integrity up to temperatures exceeding 1600°C, demonstrating its potential for use in high-temperature environments such as aerospace and nuclear applications.

In conclusion, vanadium boride (CAS No. 12045-27-1) is a multifaceted material with a wide range of potential applications due to its unique combination of mechanical strength, thermal stability, electrical conductivity, and catalytic activity. Ongoing research continues to uncover new properties and applications for this compound, positioning it as a key material for future technological advancements.